MIR96-IN-1

• CAS No.: 1311982-88-3
• Product Name: MIR96-IN-1
• Molecular Formula: C33H48N8O2
• Molecular Weight: 588.8
• IUPAC Name: N-(3-azidopropyl)-4-[2,6-ditert-butyl-4-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]phenoxy]butanamide
• Standard InChI: InChI=1S/C33H48N8O2/c1-32(2,3)25-20-23(31-37-27-12-11-24(22-28(27)38-31)41-17-15-40(7)16-18-41)21-26(33(4,5)6)30(25)43-19-8-10-29(42)35-13-9-14-36-39-34/h11-12,20-22H,8-10,13-19H2,1-7H3,(H,35,42)(H,37,38)
• Standard InChIKey: LTPQCIXFOJELHJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1OCCCC(=O)NCCCN=[N+]=[N-])C(C)(C)C)C2=NC3=C(N2)C=C(C=C3)N4CCN(CC4)C
• Appearance: Solid powder
• Description: MIR96-IN-1 is a selective inhibitor of the biogenesis of microRNA-96. It acts by upregulating a protein target (FOXO1) and inducing apoptosis in cancer cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MIR96-IN-1; MIR96 IN 1; MIR96IN1; MIR96 inhibitor 1; MIR96-inhibitor-1
• Reference: 1: Iwai N, Yasui K, Tomie A, Gen Y, Terasaki K, Kitaichi T, Soda T, Yamada N, Dohi O, Seko Y, Umemura A, Nishikawa T, Yamaguchi K, Moriguchi M, Konishi H, Naito Y, Itoh Y. Oncogenic miR-96-5p inhibits apoptosis by targeting the caspase-9 gene in hepatocellular carcinoma. Int J Oncol. 2018 Jul;53(1):237-245. doi: 10.3892/ijo.2018.4369. Epub 2018 Apr 12. PubMed PMID: 29658604.
• PubChem Compound: 72699186
• Last Modified: Nov 11 2021